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Compound of Interest

Compound Name: 2-Tert-butyl-4-octylphenol

Cat. No.: B15179188

Application Note: 2-tert-butyl-4-octylphenol in
Pharmaceutical Manufacturing

Subject: Assessment of 2-tert-butyl-4-octylphenol as a Pharmaceutical Intermediate

Introduction

This document addresses the potential application of 2-tert-butyl-4-octylphenol as an
intermediate in the synthesis of active pharmaceutical ingredients (APIs). A comprehensive
review of scientific literature and patent databases was conducted to gather information
regarding its use, synthesis protocols, and relevant quantitative data.

Finding Summary: Based on extensive searches, there is no publicly available evidence to
support the use of 2-tert-butyl-4-octylphenol as an intermediate in pharmaceutical
manufacturing. No specific drugs, synthesis pathways, or experimental protocols involving this
compound in a pharmaceutical context were identified.

The following sections provide information on closely related alkylated phenols to offer context
on this class of compounds and to highlight potential reasons for the absence of 2-tert-butyl-4-
octylphenol in pharmaceutical applications.

Analysis of Structurally Related Compounds
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While no data exists for 2-tert-butyl-4-octylphenol, information is available for the isomeric
compound 4-tert-octylphenol and the related compound 2,4-di-tert-butylphenol.

4-tert-Octylphenol

4-tert-Octylphenol is a high-production-volume chemical primarily used as an intermediate in
the manufacturing of phenolic resins and octylphenol ethoxylates.[1] It is synthesized through
the reaction of phenol with di-isobutene.

Toxicological Profile: A significant concern with 4-tert-octylphenol is its established endocrine-
disrupting activity, acting as a weak estrogen. It has been shown to have toxic effects on
aguatic organisms and may cause skin irritation and serious eye damage.[1][2][3] Due to these
toxicological properties, its use in applications with direct human contact, such as
pharmaceuticals, is highly unlikely.

2,4-di-tert-butylphenol

2,4-di-tert-butylphenol is another alkylated phenol used as an intermediate for antioxidants, UV
stabilizers, and has been mentioned in the context of synthesizing complex pharmaceutical
APIs.[4] It is typically synthesized via the alkylation of phenol with isobutylene.[4]

Synthesis of Related Alkylated Phenols

The general synthesis of alkylated phenols involves the Friedel-Crafts alkylation of phenol with
an appropriate alkene in the presence of an acid catalyst.

General Experimental Workflow for Alkylation of Phenol

The following diagram illustrates a generalized workflow for the synthesis of alkylated phenols,
which would be the likely method for producing 2-tert-butyl-4-octylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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